Cas no 1805011-33-9 (Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate
• CAS No: 1805011-33-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856421
• Update Time: 2025-07-18

Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)6-7(13)5(16-2)4-14-8(6)9(11)12/h4,9H,3H2,1-2H3,(H2,13,14)
• InChI Key： HXDKGGCQRGXPBX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C(=CN=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate

Recent Advances in the Study of Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS: 1805011-33-9)

Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS: 1805011-33-9) is a pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in the treatment of infectious diseases and cancer. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical characteristics, biological activities, and future research directions.

The synthesis of Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate has been optimized in recent years to improve yield and purity. Researchers have employed various synthetic routes, including multi-step reactions involving condensation, cyclization, and functional group modifications. The compound's unique structural features, such as the difluoromethyl group and methoxy substitution, contribute to its reactivity and potential as a building block for more complex molecules. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been used to characterize the compound and confirm its structure.

Pharmacological studies have revealed that Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate exhibits promising biological activities. In vitro assays have demonstrated its inhibitory effects on specific enzymes and pathways implicated in disease progression. For instance, recent research has highlighted its potential as an antimicrobial agent, with activity against drug-resistant bacterial strains. Additionally, preliminary studies suggest that the compound may possess anticancer properties, possibly through modulation of cell signaling pathways or induction of apoptosis in cancer cells.

Despite these promising findings, challenges remain in the development of Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring the compound's potential as a scaffold for the design of novel derivatives with enhanced pharmacological profiles. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full therapeutic potential of this compound.

In conclusion, Ethyl 4-amino-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate represents a promising candidate for drug development, with its unique chemical structure and diverse biological activities. Continued research efforts are needed to elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety and efficacy in vivo. The findings summarized in this brief underscore the importance of this compound in advancing the field of medicinal chemistry and its potential to contribute to the development of new therapeutic agents.